![molecular formula C18H22N2O4S2 B2707103 methyl (4-(N-((1-(thiophen-3-yl)cyclopentyl)methyl)sulfamoyl)phenyl)carbamate CAS No. 2034409-66-8](/img/structure/B2707103.png)
methyl (4-(N-((1-(thiophen-3-yl)cyclopentyl)methyl)sulfamoyl)phenyl)carbamate
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Description
Methyl (4-(N-((1-(thiophen-3-yl)cyclopentyl)methyl)sulfamoyl)phenyl)carbamate is a useful research compound. Its molecular formula is C18H22N2O4S2 and its molecular weight is 394.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Applications in Antimicrobial Agents
One study focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety, aiming to create antimicrobial agents. The synthesis process involved various chemical reactions to produce compounds evaluated for their antibacterial and antifungal activities, showing promising results (E. Darwish, A. M. Abdel Fattah, F. Attaby, & Oqba N. Al-Shayea, 2014).
Anticonvulsant Activity and Pharmacokinetics
Another line of research investigated the anticonvulsant activity and pharmacokinetics of CNS-active sulfamoylphenyl carbamate derivatives. These studies demonstrated the potential of these compounds in treating seizures, with specific focus on their pharmacokinetic properties and the comparative analysis of enantiomers (David Bibi et al., 2019; R. Odi et al., 2021).
Antitumor Agents
Research into novel structures derived from specific compounds as anti-Helicobacter pylori agents uncovered potential applications in combating gastric pathogens. The compounds demonstrated low minimal inhibition concentration values against various H. pylori strains, suggesting their suitability as novel anti-H. pylori agents (D. Carcanague et al., 2002).
Modifications and Transformations
Studies on the biological and nonbiological modifications of carbamates revealed insights into their hydrolysis, oxidation, dealkylation, and conjugation processes. These findings contribute to understanding the metabolic pathways and potential modifications of carbamate-based compounds (Knaak Jb, 1971).
Properties
IUPAC Name |
methyl N-[4-[(1-thiophen-3-ylcyclopentyl)methylsulfamoyl]phenyl]carbamate |
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InChI |
InChI=1S/C18H22N2O4S2/c1-24-17(21)20-15-4-6-16(7-5-15)26(22,23)19-13-18(9-2-3-10-18)14-8-11-25-12-14/h4-8,11-12,19H,2-3,9-10,13H2,1H3,(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIJFKEFHYDNXJF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2(CCCC2)C3=CSC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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